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Compound of Interest

Compound Name: (E)-GW 4064

L Get Quote

Cat. No.: B1672463

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for the personal protective equipment (PPE), operational plans, and
disposal of (E)-GW 4064, a potent and selective non-steroidal farnesoid X receptor (FXR)
agonist.

Personal Protective Equipment (PPE)

When handling (E)-GW 4064, appropriate personal protective equipment is crucial to minimize
exposure and ensure personal safety. The following table summarizes the recommended PPE.

Equipment

Specification

Purpose

Eye Protection

Safety glasses with side

shields or goggles

Protects eyes from splashes or
dust.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact with the

compound.

Body Protection

Laboratory coat

Protects skin and clothing from

contamination.

Respiratory Protection

Use in a well-ventilated area. A
respirator may be necessary if
handling large quantities or if

dust is generated.

Minimizes inhalation of the

compound.
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Operational Plan for Handling (E)-GW 4064

A systematic approach to handling (E)-GW 4064 from receipt to disposal is critical for safety
and experimental integrity.

1. Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.

» Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials.

o Label the storage area appropriately.
2. Preparation of Solutions:

 All handling of the solid compound and preparation of solutions should be conducted in a
chemical fume hood to minimize inhalation exposure.

e (E)-GW 4064 is soluble in DMSO and DMF.[1]

o Use appropriate labware (e.g., glass vials, pipettes) and ensure it is clean and dry before
use.

3. Experimental Use:

» Follow the specific protocols for your experiment, ensuring that all procedures involving (E)-
GW 4064 are performed in designated areas.

e Avoid generating dust or aerosols.

 In case of accidental contact, immediately wash the affected area with copious amounts of
water.

Disposal Plan

Proper disposal of (E)-GW 4064 and any contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.
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e Unused Compound: Dispose of as hazardous chemical waste in accordance with local,
state, and federal regulations. Do not discard down the drain.

» Contaminated Materials: Any materials that have come into contact with (E)-GW 4064, such
as gloves, pipette tips, and empty containers, should be collected in a designated, labeled
hazardous waste container.[2][3]

o Empty Containers: Thoroughly rinse empty containers with a suitable solvent (e.g., DMSO,
ethanol) three times. Collect the rinsate as hazardous waste. Once cleaned, the container
can be disposed of as non-hazardous waste, with the label defaced.[2]

Suantitative [

Property Value Reference
Molecular Formula C28H22CI3NO4 [1][4]
Molecular Weight 542.84 g/mol [11[4]
EC50 (FXR Agonist) 15 nM [1]

CAS Number 278779-30-9 [1][4]

Experimental Workflow and Signhaling Pathway

To visualize the operational and biological context of working with (E)-GW 4064, the following
diagrams illustrate a typical experimental workflow and the compound's primary signaling
pathway.
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Caption: Experimental workflow for handling (E)-GW 4064.
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Caption: (E)-GW 4064 signaling pathway via FXR activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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